molecular formula C12H20O2 B8734205 exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-propionic acid CAS No. 84817-64-1

exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-propionic acid

Cat. No. B8734205
CAS RN: 84817-64-1
M. Wt: 196.29 g/mol
InChI Key: PECZKENMPPVTAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-propionic acid is a useful research compound. Its molecular formula is C12H20O2 and its molecular weight is 196.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-propionic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-propionic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

84817-64-1

Product Name

exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-propionic acid

Molecular Formula

C12H20O2

Molecular Weight

196.29 g/mol

IUPAC Name

3-(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)propanoic acid

InChI

InChI=1S/C12H20O2/c1-12(2)9-4-3-8(7-9)10(12)5-6-11(13)14/h8-10H,3-7H2,1-2H3,(H,13,14)

InChI Key

PECZKENMPPVTAH-UHFFFAOYSA-N

Canonical SMILES

CC1(C2CCC(C2)C1CCC(=O)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To refluxing acetic anhydride (1050 g., 10 moles), there is added dropwise over six hours a solution of camphene (136 g., 1 mole) and di-tert-butyl peroxide (0.1 mole, 14.6 g.). After complete addition, the mixture is heated at reflux for five hours. The cooled reaction mixture is concentrated under reduced pressure to leave a yellow-orange residual oil, 750 ml. of 2.5N NaOH is added to the residue which is then heated on the steam bath for one hour. The cooled solution is extracted once with ether, made acidic with concentrated HCl, and extracted thoroughly with ether. The dried (Na2SO4) ether extracts are concentrated under reduced pressure and the residue distilled under vacuum.
Quantity
1050 g
Type
reactant
Reaction Step One
Quantity
136 g
Type
reactant
Reaction Step Two
Quantity
14.6 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.